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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

CAS No.: 22841-82-3

Cat. No.: B15591052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry analysis of

(1R)-Chrysanthemolactone, a naturally occurring monoterpene lactone. Due to the limited

availability of direct mass spectral data for this specific compound, this guide integrates

established methodologies for the analysis of related terpenoid lactones and volatile

compounds from botanical sources, primarily Chrysanthemum species. The information

presented herein is intended to serve as a foundational resource for researchers developing

analytical methods for the identification and quantification of (1R)-Chrysanthemolactone.

Introduction to (1R)-Chrysanthemolactone and its
Analysis
(1R)-Chrysanthemolactone is a monoterpenoid lactone that is of interest for its potential

biological activities. Mass spectrometry, coupled with chromatographic separation techniques

such as Gas Chromatography (GC-MS) and Liquid Chromatography (LC-MS), is a powerful

tool for the structural elucidation and quantification of such compounds in complex matrices.
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This guide outlines the key experimental protocols and expected mass spectral behavior of

(1R)-Chrysanthemolactone.

Experimental Protocols
The following sections detail generalized experimental protocols for the analysis of (1R)-
Chrysanthemolactone, derived from methodologies applied to similar analytes.

Sample Preparation: Headspace Solid-Phase
Microextraction (HS-SPME)
For the analysis of volatile and semi-volatile compounds like (1R)-Chrysanthemolactone from

plant material, HS-SPME is a solvent-free and sensitive extraction technique.

Sample Incubation: A known weight of the sample (e.g., 0.2–1.0 g of dried plant material) is

placed in a sealed vial.

Fiber Exposure: A Solid-Phase Microextraction (SPME) fiber (e.g., 50/30 µm

DVB/CAR/PDMS) is exposed to the headspace above the sample.

Extraction Conditions: The sample is typically heated (e.g., at 45-70°C) for a specific duration

(e.g., 30 minutes) to facilitate the volatilization of the analyte onto the fiber.[1][2][3]

Desorption: The fiber is then retracted and inserted into the heated injection port of a GC-MS

for thermal desorption of the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is well-suited for the analysis of thermally stable and volatile compounds like (1R)-
Chrysanthemolactone.

Gas Chromatograph: An Agilent 6890 or similar system can be used.

Capillary Column: A non-polar column, such as a DB-5MS or HP-5MS (e.g., 30 m x 0.25

mm, 0.25 µm film thickness), is commonly employed.[1][4]
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Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1-2 mL/min).[1]

Oven Temperature Program: A typical temperature program starts at a low temperature (e.g.,

40-50°C), holds for a few minutes, and then ramps up to a final temperature (e.g., 250-

280°C).[1][2][4]

Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode is

standard.

Ionization Energy: The standard electron ionization energy is 70 eV.[4]

Mass Scan Range: A mass scan range of m/z 30-500 is generally sufficient to cover the

molecular ion and expected fragments.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis
For less volatile derivatives or for analyses where thermal degradation is a concern, LC-MS

provides a viable alternative.

Liquid Chromatograph: A system such as a Waters ACQUITY UPLC or Agilent 1260 Infinity II

is suitable.

Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size) is a

common choice for separating terpenoids.[5][6]

Mobile Phase: A gradient elution using a mixture of water with an acid modifier (e.g., 0.1%

formic acid) and an organic solvent like acetonitrile or methanol is typically used.[5][6]

Mass Spectrometer: An electrospray ionization (ESI) source is commonly used, which can

be operated in either positive or negative ion mode. For lactones, negative ion mode may

yield informative spectra.[5][6]

MS/MS Analysis: Tandem mass spectrometry (MS/MS) can be employed for structural

confirmation by analyzing the fragmentation of a selected precursor ion.
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Expected Mass Spectrum and Fragmentation of
(1R)-Chrysanthemolactone
While a published mass spectrum for (1R)-Chrysanthemolactone is not readily available, a

plausible fragmentation pattern can be inferred based on the general principles of mass

spectrometry and the known fragmentation of terpenoid lactones. The molecular weight of

(1R)-Chrysanthemolactone (C10H14O2) is 166.22 g/mol .

Inferred Electron Ionization (EI) Mass Spectrum Data
The following table summarizes the hypothetical m/z values and relative abundances of key

fragments for (1R)-Chrysanthemolactone under EI conditions. This is a predictive

representation and would require experimental verification.

m/z Proposed Fragment Ion
Relative Abundance
(Hypothetical)

166 [M]+• (Molecular Ion) Low to Medium

151 [M - CH3]+ Medium

138 [M - CO]+ or [M - C2H4]+ Medium

123 [M - CO - CH3]+ High

109 [M - C3H5O]+ High

95 [C7H11]+ Medium

81 [C6H9]+ High (Base Peak)

67 [C5H7]+ Medium

41 [C3H5]+ High

Inferred Fragmentation Pathway
The fragmentation of the molecular ion of (1R)-Chrysanthemolactone is expected to proceed

through several key pathways, including:
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Loss of a methyl group (-CH3): A common fragmentation for terpenoids, leading to a stable

ion.

Decarbonylation (-CO): Loss of a neutral carbon monoxide molecule from the lactone ring.

Ring opening and subsequent cleavages: The strained cyclopropane and lactone rings can

undergo rearrangement and fragmentation to yield characteristic smaller ions.

Visualizations
The following diagrams illustrate a typical experimental workflow for GC-MS analysis and a

logical representation of the inferred fragmentation pathway for (1R)-Chrysanthemolactone.
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Caption: A generalized workflow for the GC-MS analysis of volatile compounds.
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Caption: Inferred EI fragmentation pathway of (1R)-Chrysanthemolactone.

Conclusion
This technical guide provides a framework for the mass spectrometry analysis of (1R)-
Chrysanthemolactone. While specific experimental data for this compound is scarce, the

outlined protocols, based on the analysis of structurally related terpenoid lactones, offer a

robust starting point for method development. The inferred fragmentation data and pathways

provide a basis for the interpretation of mass spectra obtained from future analyses. It is

recommended that researchers validate these theoretical models with experimental data using

a purified standard of (1R)-Chrysanthemolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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